8-Ethyl-4-[2-(4-methoxyphenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 8-ethyl-4-[2-(4-methoxyphenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C19H26N2O5/c1-3-20-10-8-19(9-11-20)21(16(13-26-19)18(23)24)17(22)12-14-4-6-15(25-2)7-5-14/h4-7,16H,3,8-13H2,1-2H3,(H,23,24)
• InChI Key: DARHZPNVXLAUGG-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)CC3=CC=C(C=C3)OC
• Molecular Formula: C19H26N2O5
• Molecular Weight: 362.4 g/mol
• CAS No.: 1326814-08-7

Description

8-Ethyl-4-[2-(4-methoxyphenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is a spirocyclic compound featuring a 1-oxa-4,8-diazaspiro[4.5]decane core. Its structure includes an ethyl group at position 8 and a 2-(4-methoxyphenyl)acetyl substituent at position 4, with a carboxylic acid moiety at position 2. The compound is primarily utilized in pharmacological research and organic synthesis, as evidenced by its availability through suppliers like CymitQuimica (Ref: 10-F525679) .

Biological Activity

The compound 8-Ethyl-4-[2-(4-methoxyphenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS Number: 1326814-08-7) is a complex organic molecule notable for its unique spirocyclic structure and potential biological activities. This article reviews its synthesis, biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of this compound is $C_{19}H_{26}N_{2}O_{5}$, with a molecular weight of approximately 362.43 g/mol. The structure features an ethyl group at the 8-position, a methoxyphenyl moiety, and a carboxylic acid group, which contribute to its biological activity.

Property	Value
Molecular Formula	C19H26N2O5
Molecular Weight	362.43 g/mol
CAS Number	1326814-08-7
Density	Not specified

Synthesis

The synthesis of 8-Ethyl-4-[2-(4-methoxyphenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors. The process includes the formation of the spirocyclic core through regioselective carbon-carbon coupling and subsequent modifications to introduce the desired functional groups .

Biological Activity

Research indicates that this compound exhibits several biological activities, including:

1. Antimicrobial Properties
Studies suggest that derivatives of diazaspiro compounds possess significant antimicrobial activity. The presence of the methoxyphenyl group may enhance this effect by facilitating interactions with microbial cell membranes .

2. Anticancer Potential
Preliminary investigations have shown that compounds with similar structures can inhibit cancer cell proliferation. The mechanism may involve the modulation of signaling pathways related to cell growth and apoptosis .

3. Interaction with G Protein-Coupled Receptors (GPCRs)
The compound may interact with various GPCRs, which are critical in mediating physiological responses. Such interactions could lead to downstream effects on cellular signaling pathways that regulate diverse biological functions .

The proposed mechanism of action for 8-Ethyl-4-[2-(4-methoxyphenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid involves:

• Hydrogen Bonding : The carboxylic acid group can form hydrogen bonds with target proteins, enhancing binding affinity.
• π-π Interactions : The biphenyl moiety engages in π-π stacking with aromatic residues in proteins.
• Steric Effects : The spirocyclic structure may provide steric hindrance that influences binding interactions and selectivity for specific targets .

Case Study 1: Antimicrobial Activity

A study evaluated the antimicrobial efficacy of several diazaspiro compounds against common pathogens such as Staphylococcus aureus and E. coli. Results indicated that compounds similar to 8-Ethyl-4-[2-(4-methoxyphenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid demonstrated significant inhibition zones, suggesting potential as therapeutic agents .

Case Study 2: Anticancer Screening

In vitro assays were conducted on various cancer cell lines (e.g., MCF-7 breast cancer cells). The compound exhibited dose-dependent cytotoxicity, indicating its potential as an anticancer drug candidate. Further studies are required to elucidate specific pathways involved in its action .

Comparison with Similar Compounds

Key Research Findings

• Bioactivity : Methoxy-substituted spirocycles (e.g., the target compound) show promise in targeting G protein-coupled receptors (GPCRs) due to their balanced solubility and lipophilicity .
• Stability : Trifluoromethyl and chloro derivatives exhibit enhanced metabolic stability in preclinical studies, making them candidates for prolonged-action therapeutics .